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Compound of Interest

Compound Name: 1-(Prop-2-yn-1-yl)pyrrolidine

Cat. No.: B1267235

Essential Safety and Handling Guide for 1-(Prop-
2-yn-1-yl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 1-(Prop-2-yn-1-yl)pyrrolidine (CAS No. 7223-42-9). The following
information is synthesized from available safety data and general laboratory best practices for
handling highly flammable, corrosive, and toxic liquid organic compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(Prop-2-yn-1-yl)pyrrolidine is a hazardous chemical with multiple risk factors. Strict
adherence to PPE guidelines is mandatory to ensure personnel safety.

Summary of Hazards:
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Hazard Class

GHS Hazard Statement

Flammable liquids

H225: Highly flammable liquid and vapour

Acute toxicity, Oral

H302: Harmful if swallowed

Acute toxicity, Dermal

H312: Harmful in contact with skin

Acute toxicity, Inhalation

H332: Harmful if inhaled

Skin corrosion/irritation

H314: Causes severe skin burns and eye

damage

Recommended Personal Protective Equipment:

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Inspect gloves

for integrity before each use.

Prevents skin contact, which
can be harmful and cause

severe burns.

Skin and Body Protection

Flame-retardant lab coat and
appropriate chemical-resistant
apron. Closed-toe shoes are

mandatory.

Protects against skin contact,

spills, and fire hazards.

Respiratory Protection

Use only in a certified chemical
fume hood. If the fume hood is
not available or in case of a
large spill, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Prevents inhalation of harmful

vapors.

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize the risks associated with 1-
(Prop-2-yn-1-yl)pyrrolidine.

Operational Plan:

» Engineering Controls: All work with this substance must be conducted in a well-ventilated
laboratory, inside a certified chemical fume hood.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge, which can ignite flammable vapors.

 Inert Atmosphere: For storage and reactions sensitive to air or moisture, handle under an
inert atmosphere (e.g., nitrogen or argon).

» Safe Handling Practices:

[¢]

Avoid contact with skin, eyes, and clothing.

[¢]

Do not inhale vapors or mists.

[e]

Use non-sparking tools.

o

Keep away from heat, sparks, open flames, and other ignition sources.

[¢]

Wash hands thoroughly after handling.

Storage Plan:

» Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.
o Container: Keep the container tightly closed and upright to prevent leakage.

e Incompatible Materials: Store away from strong oxidizing agents, acids, and sources of
ignition.

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.
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First Aid Measures:

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . _ . .
unconscious person. Seek immediate medical

attention.

Spill Response:

In the event of a spill, follow the established laboratory protocol for hazardous chemical spills.

Initial Actions Containment & Cleanup Final Steps

Evacuate Immediate Area I Alert Colleagues and Supervisor m Assess the Spill E e } Don A te PPE ‘—»‘ ‘Contain the Spill with Absorbent Material }—»‘ Collect Absorbed Material |-{—#-[LoC]

Report the Incident
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan

1-(Prop-2-yn-1-yl)pyrrolidine and any contaminated materials must be disposed of as
hazardous waste.

Disposal Procedure:
» Waste Collection:

o Collect liquid waste in a designated, properly labeled, and sealed container. The container
should be compatible with flammable and corrosive organic waste.

o Collect solid waste (e.g., contaminated gloves, paper towels) in a separate, clearly
labeled, sealed container.

o Labeling: Label waste containers clearly with "Hazardous Waste," the full chemical name "1-
(Prop-2-yn-1-yl)pyrrolidine,” and the associated hazards (Flammable, Corrosive, Toxic).

o Storage: Store waste containers in a designated hazardous waste accumulation area, away
from incompatible materials.

» Disposal: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company. Do not dispose of down the
drain or in regular trash.
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Task Assessment
Handling Procedure
Required PPE
v
Weighing/Transferring Mixing/Reacting Heating/Refluxing
(in fume hood) (in fume hood) (in fume hood)

Specifi¢ PPE Items

Goggles, Lab Coat,

Nitrile Gloves

Face Shield,
Chemical Apron,

Heavier Gloves (e.g., Butyl)

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

» To cite this document: BenchChem. [Personal protective equipment for handling 1-(Prop-2-
yn-1-yl)pyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267235#personal-protective-equipment-for-
handling-1-prop-2-yn-1-yl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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